N-(benzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-3-(phenylsulfonyl)propanamide hydrochloride

• IUPAC Name: 3-(benzenesulfonyl)-N-(1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)propanamide;hydrochloride
• InChI: InChI=1S/C23H27N3O4S2.ClH/c27-22(11-18-32(28,29)19-7-2-1-3-8-19)26(13-6-12-25-14-16-30-17-15-25)23-24-20-9-4-5-10-21(20)31-23;/h1-5,7-10H,6,11-18H2;1H
• InChI Key: XBFLNGSIHPIDJW-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCN(C2=NC3=CC=CC=C3S2)C(=O)CCS(=O)(=O)C4=CC=CC=C4.Cl
• Molecular Formula: C23H28ClN3O4S2
• Molecular Weight: 510.1 g/mol

Description

N-(benzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-3-(phenylsulfonyl)propanamide hydrochloride is a useful research compound. Its molecular formula is C23H28ClN3O4S2 and its molecular weight is 510.06. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

A series of new derivatives of the compound have been synthesized and characterized, demonstrating significant psychotropic, anti-inflammatory, and cytotoxic properties. These compounds have been found to possess marked sedative action, high anti-inflammatory activity, and selective cytotoxic effects on tumor cell lines, with some showing antimicrobial action (Zablotskaya et al., 2013).

Another study focused on the synthesis of new N-(5-R-benzyl-1,3-thiazol-2-yl)-4,5-dihydro-1H-imidazole-2-carboxamides, revealing promising anticancer activity, suggesting their potential as new anticancer agents (Horishny et al., 2020).

Luminescent Properties for White Light Emission

Research on benzothiazole derivatives has identified their luminescent properties, which can be applied in the development of white-light-emitting devices. Three specific analogues were studied for their emission properties, with findings suggesting their potential use in creating white-light emission through doping in polymer matrices (Lu et al., 2017).

Anticonvulsant Activity and Computational Studies

Another area of research has explored the synthesis of benzothiazole coupled sulfonamide derivatives, evaluating their anticonvulsant potential. Among the synthesized compounds, some have shown promising results in models of maximal electroshock in mice, with computational studies suggesting strong interactions with target proteins (Khokra et al., 2019).

Antimicrobial and Antitubercular Agents

The synthesis and biological evaluation of novel derivatives have indicated their potent antimicrobial and antitubercular activities. Certain compounds have demonstrated significant activity against pathogenic bacterial strains, including Mycobacterium tuberculosis, offering insights into their potential therapeutic applications (Suresh Kumar et al., 2013).